Cas no 2171450-12-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid
• CAS No: 2171450-12-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6023101
• PubChem ID: 165505760
• Update Time: 2025-05-20

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid
• EN300-1487710
• 2171450-12-5
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)22(23(28)26-13-12-16(3)24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16?,22-/m0/s1
• InChI Key： OUUIQEHSBPITBI-XLDIYJRPSA-N
• SMILES： O(C(N[C@H](C(NCCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid (CAS No. 2171450-12-5)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid, identified by its CAS number 2171450-12-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center, a fluorenyl moiety, and multiple functional groups such as amides and carboxylic acids. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological applications.

The fluorenylmethoxycarbonyl (Fmoc) protective group in the molecule is particularly noteworthy, as it is widely employed in peptide synthesis to protect the amino group during coupling reactions. The Fmoc group is known for its stability under basic conditions, which makes it an ideal choice for solid-phase peptide synthesis (SPPS). The incorporation of this group into 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid suggests that the compound may be utilized in the synthesis of peptides or other biomolecules where selective protection and deprotection are crucial.

The chiral center at the (2S) position of the molecule adds another layer of complexity and interest. Chiral molecules are non-superimposable mirror images of each other, and they often exhibit different biological activities despite having identical chemical structures. The stereochemistry of this compound can significantly influence its interactions with biological targets, making it a valuable asset in drug discovery and development. Researchers have increasingly recognized the importance of enantiopurity in pharmaceuticals, as one enantiomer of a chiral molecule may be therapeutically active while the other could be inactive or even harmful.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid. Techniques such as asymmetric catalysis and enzymatic resolution have been particularly useful in achieving high enantiomeric purity. These methods not only improve the yield and efficiency of synthesis but also reduce the environmental impact by minimizing waste and hazardous byproducts.

The fluorenyl moiety in the molecule is another key feature that warrants discussion. Fluorene derivatives are known for their unique photophysical properties, including high fluorescence quantum yields and excellent photostability. These characteristics make fluorene-based compounds valuable in various applications, such as organic light-emitting diodes (OLEDs), sensors, and bioimaging probes. In pharmaceuticals, fluorene derivatives have been explored for their potential to enhance drug delivery systems and improve bioavailability.

In the context of drug discovery, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid could serve as a building block for more complex pharmacophores. Its structural features, including the amide bonds and carboxylic acid group, provide multiple sites for further functionalization. This flexibility allows medicinal chemists to modify the molecule to optimize its pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity.

Current research in medicinal chemistry emphasizes the development of multifunctional drugs that can target multiple pathways or receptors simultaneously. The presence of both amide and carboxylic acid functionalities in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid makes it a promising candidate for such applications. For instance, amides are commonly found in bioactive molecules due to their ability to form hydrogen bonds with biological targets, while carboxylic acids can participate in ionic interactions or act as proton donors/acceptors.

The compound's potential biological activity has not been fully elucidated, but its structural features suggest several possible applications. For example, amide-based compounds have been investigated for their roles as protease inhibitors, which are crucial in treating various diseases such as cancer and inflammation. The fluorenylmethoxycarbonyl group could also be used to link this compound to other pharmacophores via cleavable linkers, enabling targeted drug delivery systems.

Another area where this compound might find utility is in the field of enzyme inhibition. Many enzymes involved in metabolic pathways have specific pockets or active sites where small molecules can bind to modulate their activity. The combination of hydrophobic (fluorene) and polar (amide, carboxylic acid) regions in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid could make it an effective inhibitor or modulator of such enzymes.

Recent studies have also highlighted the importance of computational methods in drug discovery. Molecular modeling techniques can be used to predict how 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising lead compounds and optimizing their structures before they are synthesized.

In conclusion,4-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid (CAS No. 2171450-12) represents a fascinating example of how complex organic molecules can be designed for pharmaceutical applications. Its unique structural features, including chiral centers,fluorenylmethoxycarbonylprotecting groups,fluorenemoieties,amide bonds,and carboxylic acids,make it a versatile building block with potential uses in peptide synthesis,drug discovery,and enzyme inhibition. As research continues to uncover new therapeutic targets and develop innovative synthetic methods,this compound will undoubtedly play an important role in advancing our understanding of medicinal chemistry.